Cas no 106324-36-1 ((anthracen-9-ylmethylideneamino)urea)

• Product name: (anthracen-9-ylmethylideneamino)urea
• CAS No: 106324-36-1
• MF: C₁₆H₁₃N₃O
• MW: 263.29392
• CID: 1176658
• PubChem ID: 609048

(anthracen-9-ylmethylideneamino)urea Chemical and Physical Properties

Names and Identifiers

• (anthracen-9-ylmethylideneamino)urea
• ACMC-20ma1l
• MCULE-5080737089
• CTK0G3428
• ST50543069
• AC1LCYQS
• Anthracen-9-carbaldehyd-semicarbazon
• CBDivE_003128
• Hydrazinecarboxamide, 2-(9-anthracenylmethylene)-
• anthracene-9-carbaldehyde-semicarbazone
• AG-C-09464
• 9-anthraldehyde semicarbazone
• ACMC-20ma1l; MCULE-5080737089; CTK0G3428; ST50543069; AC1LCYQS; Anthracen-9-carbaldehyd-semicarbazon; CBDivE_003128; Hydrazinecarboxamide, 2-(9-anthracenylmethylene)-; anthracene-9-carbaldehyde-semicarbazone; AG-C-09464; 9-anthraldehyde semicarbazone;
• AKOS024330662
• 9-Anthracenecarbaldehyde semicarbazone
• DTXSID50346046
• 106324-36-1

• Inchi： InChI=1S/C16H13N3O/c17-16(20)19-18-10-15-13-7-3-1-5-11(13)9-12-6-2-4-8-14(12)15/h1-10H,(H3,17,19,20)
• InChI Key： UDRHLNLVJZOJSF-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C=C3C=CC=CC3=C2C=NNC(=O)N

Computed Properties

• Exact Mass: 263.10599
• Monoisotopic Mass: 263.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• PSA: 67.48
• LogP: 3.89990